Cas no 2171290-65-4 ((3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171290-65-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5993063
• PubChem ID: 165825287
• Update Time: 2025-05-21

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• EN300-1475468
• 2171290-65-4
• (3R)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-24(29)27-17(2)14-25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18-/m1/s1
• InChI Key： KBYMGOGWCTXUPD-QZTJIDSGSA-N
• SMILES： O(C(N[C@@H](CC(N[C@H](C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic Acid: A Comprehensive Overview

(3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid, with the CAS number 2171290-65-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide moiety, and a butanoic acid functional group. The stereochemistry of the molecule is defined by two adjacent chiral centers at the 3-position of the heptane backbone, making it a valuable compound for studying stereochemical effects in various chemical and biological systems.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the compound. This protection strategy is particularly useful in multi-step synthesis processes where intermediate stability is critical. Recent studies have highlighted the versatility of Fmoc-based compounds in applications ranging from drug delivery systems to advanced materials. For instance, researchers have explored the use of Fmoc-containing molecules in the development of stimuli-responsive polymers, which can change their properties in response to environmental changes such as temperature or pH levels.

The heptanamide moiety in this compound contributes to its amphiphilic nature, making it suitable for applications in surfactant chemistry and drug formulation. Amphiphilic molecules are essential in creating stable emulsions and nanoparticles, which are widely used in pharmaceuticals and food industries. Recent advancements in nanotechnology have further expanded the potential of such compounds in targeted drug delivery systems, where precise control over drug release and biodistribution is crucial.

The butanoic acid group introduces carboxylic acid functionality into the molecule, enhancing its ability to participate in various chemical reactions such as esterification and amidation. This functional group also contributes to the compound's solubility properties, which are critical for its application in aqueous environments. In recent years, there has been growing interest in using carboxylic acid-containing compounds as building blocks for bio-inspired materials, such as self-healing polymers and enzyme-mimetic catalysts.

The stereochemistry of this compound is another area of significant research interest. The two adjacent chiral centers at the 3-position of the heptane backbone provide a unique platform for studying enantioselective reactions and asymmetric catalysis. Recent breakthroughs in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure compounds like this one, which are essential for drug discovery and development.

In terms of applications, this compound has shown promise in several areas. In biochemistry, it has been used as a substrate for studying enzyme activity and selectivity. Its unique structure makes it an ideal candidate for exploring enzyme-catalyzed transformations under various conditions. Additionally, this compound has been employed as a precursor for synthesizing more complex molecules with potential therapeutic applications.

From a materials science perspective, this compound's amphiphilic nature and chiral structure make it an attractive candidate for developing advanced materials with tailored properties. For example, researchers have investigated its use in creating chiral liquid crystals and self-assembled monolayers with potential applications in optoelectronics and sensors.

Recent studies have also explored the potential of this compound in biotechnology applications such as protein engineering and vaccine development. Its ability to serve as a versatile building block for constructing complex biomolecules has opened new avenues for designing novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, (3R)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure, stereochemistry, and functional groups make it an invaluable tool for researchers working on cutting-edge projects in organic chemistry, biochemistry, materials science, and biotechnology.